Cas no 220707-94-8 (3-(3,4-dichlorophenyl)prop-2-yn-1-ol)

• Product Name: 3-(3,4-dichlorophenyl)prop-2-yn-1-ol
• CAS No: 220707-94-8
• MF: C₉H₆Cl₂O
• MW: 201.049340724945
• MDL: MFCD06803772
• CID: 1406259
• PubChem ID: 23006381
• Update Time: 2025-05-19

3-(3,4-dichlorophenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenyl)prop-2-yn-1-ol
• 3-(3,4-dichlorophenyl)-2-propyne-1-ol
• SureCN78739
• 3-(3,4-DICHLOROPHENYL)-2-PROPYN-1-OL
• KB-177521
• AKOS004118105
• CS-0530580
• MFCD06803772
• 3-(3,4-Dichloro-phenyl)-prop-2-yn-1-ol
• SCHEMBL78739
• DTXSID00629715
• DB-303799
• 220707-94-8
• GXPOBUYOPUKTGF-UHFFFAOYSA-N

• MDL： MFCD06803772
• Inchi： 1S/C9H6Cl2O/c10-8-4-3-7(2-1-5-12)6-9(8)11/h3-4,6,12H,5H2
• InChI Key： GXPOBUYOPUKTGF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C#CCO)=C1)Cl

Computed Properties

• Exact Mass: 199.9795702g/mol
• Monoisotopic Mass: 199.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.41

Additional information on 3-(3,4-dichlorophenyl)prop-2-yn-1-ol

Introduction to 3-(3,4-Dichlorophenyl)Prop-2-Yn-1-Ol (CAS No. 220707-94-8)

3-(3,4-Dichlorophenyl)Prop-2-Yn-1-Ol (CAS No. 220707-94-8) is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a phenolic group attached to a propargyl alcohol moiety. The presence of the dichlorophenyl group imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis.

The chemical structure of 3-(3,4-Dichlorophenyl)Prop-2-Yn-1-Ol consists of a benzene ring substituted with two chlorine atoms at the 3 and 4 positions. This substitution pattern enhances the stability of the aromatic ring and influences the reactivity of the molecule. The propargyl alcohol group (-CH₂C≡CH) is a key functional group that enables various chemical transformations, such as alkylation, acylation, and conjugate additions.

Recent studies have highlighted the importance of propargyl alcohol derivatives in medicinal chemistry. For instance, researchers have explored the potential of 3-(3,4-Dichlorophenyl)Prop-2-Yn-1-Ol as a precursor for synthesizing bioactive compounds with anti-inflammatory and anticancer properties. The ability to modify the dichlorophenyl group further expands its utility in drug discovery programs.

In addition to its role in pharmaceuticals, 3-(3,4-Dichlorophenyl)Prop-2-Yn-1-Ol has found applications in agrochemicals and materials science. Its use as an intermediate in the synthesis of pesticides and herbicides has been well-documented. Furthermore, the compound's ability to form stable carbon-carbon bonds makes it an attractive candidate for polymer synthesis and nanotechnology applications.

The synthesis of 3-(3,4-Dichlorophenyl)Prop-2-Yn-1-Ol typically involves multi-step reactions starting from chlorobenzene derivatives. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, researchers are increasingly focusing on the development of green chemistry approaches for synthesizing propargyl alcohol derivatives like 3-(3,4-Dichlorophenyl)Prop-2-Yn-1-Ol. These methods aim to minimize waste generation and reduce the reliance on hazardous solvents.

In conclusion, 3-(3,4-Dichlorophenyl)Prop-2-Yn-1-Ol (CAS No. 220707-94-X) is a multifaceted compound with immense potential across diverse industries. Its unique chemical properties and versatile reactivity continue to drive innovative research and development efforts worldwide.